2-(2-fluorophenoxy)-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C15H13FN4O2/c1-10-6-14-17-7-11(8-20(14)19-10)18-15(21)9-22-13-5-3-2-4-12(13)16/h2-8H,9H2,1H3,(H,18,21)
• InChI Key: QMRWCNPOAIOPSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=NC2=C1)NC(=O)COC3=CC=CC=C3F
• Molecular Formula: C15H13FN4O2
• Molecular Weight: 300.29 g/mol

Description

2-(2-fluorophenoxy)-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetamide, also known as FP-6, is a small molecule compound that has been studied for its potential therapeutic applications. It was first synthesized in 2012 by researchers at the University of Texas at Austin.

Scientific Research Applications

Radiosynthesis for Imaging Applications

One significant application of related compounds is in the field of positron emission tomography (PET) imaging. For instance, compounds within the 2-phenylpyrazolo[1,5-a]pyrimidineacetamide series, such as DPA-714, have been designed for radiosynthesis with fluorine-18, enabling in vivo imaging of the translocator protein (18 kDa) with PET. This application highlights the potential of these compounds in neurological and oncological research, providing insights into disease mechanisms and therapeutic responses (Dollé et al., 2008).

Antitumor and Antimicrobial Activities

Further, the structural framework of pyrazolo[1,5-a]pyrimidine has been utilized to synthesize compounds with significant antitumor and antimicrobial activities. By varying substituents, researchers have developed molecules exhibiting cytotoxic effects against human cancer cell lines and inhibitory effects against various microbial strains, suggesting their potential in developing new therapeutic agents (Riyadh, 2011).

Cognitive Impairment Treatment

Another research avenue involves the development of phosphodiesterase 1 (PDE1) inhibitors from the class of 3-aminopyrazolo[3,4-d]pyrimidinones, aiming to treat cognitive impairments associated with neurodegenerative and neuropsychiatric diseases. These compounds have shown promising efficacy in preclinical models, demonstrating the therapeutic potential of pyrazolo[1,5-a]pyrimidine derivatives in central nervous system disorders (Li et al., 2016).

Tumor Imaging with Positron Emission Tomography

Compounds derived from pyrazolo[1,5-a]pyrimidine have also been explored for tumor imaging with PET. Modifications to improve water solubility and pharmacokinetics have led to derivatives with enhanced tumor uptake and contrast, beneficial for the non-invasive diagnosis and monitoring of cancer progression (Xu et al., 2012).

Peripheral Benzodiazepine Receptor Ligands

Additionally, new 2-phenylpyrazolo[1,5-a]pyrimidin-3-yl acetamides have been synthesized as selective peripheral benzodiazepine receptor (PBR) ligands. These compounds have been evaluated for their binding affinity and ability to modulate steroid biosynthesis, indicating their potential use in studying and modulating peripheral benzodiazepine receptors, which play roles in inflammation, neurosteroidogenesis, and cellular respiration (Selleri et al., 2005).